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Compound of Interest

Compound Name: 2,4-Dinitroaniline

Cat. No.: B165453

Technical Guide: 2,4-Dinitroaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical
properties of 2,4-Dinitroaniline, a key intermediate in the synthesis of various dyes,
pharmaceuticals, and other organic compounds.

Core Physicochemical Data

The essential molecular properties of 2,4-Dinitroaniline are summarized below. This data is
foundational for stoichiometric calculations, analytical characterization, and formulation
development. The molecular weight is derived from the atomic weights of its constituent
elements as defined by IUPAC, and the molecular formula is determined through elemental
analysis and mass spectrometry.

Property Value Reference
Molecular Formula C6H5N304 [1112113114]
Molecular Weight 183.12 g/mol [1105161[7]
CAS Number 97-02-9 [11[2]

Experimental Protocols
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The molecular formula and weight of 2,4-Dinitroaniline are established through standard
analytical chemistry protocols:

o Elemental Analysis: This technique determines the mass percentages of carbon, hydrogen,
nitrogen, and oxygen in a pure sample. The empirical formula is calculated from these
percentages.

e Mass Spectrometry: This method provides the mass-to-charge ratio of the molecular ion,
which gives a precise molecular weight. High-resolution mass spectrometry can confirm the
elemental composition, thus verifying the molecular formula.

The data presented in this guide are the universally accepted values derived from these
foundational experimental techniques.

Logical Relationship Diagram

The following diagram illustrates the direct relationship between the chemical name, its
structural formula, and its calculated molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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